Cas no 58745-05-4 (1H-[1,2,4]Triazolo[1,2-a]pyridazine-1,3(2H)-dithione,tetrahydro-2-(3-methylphenyl)-)

• Product name: 1H-[1,2,4]Triazolo[1,2-a]pyridazine-1,3(2H)-dithione,tetrahydro-2-(3-methylphenyl)-
• CAS No: 58745-05-4
• MF: C₁₃H₁₅N₃S₂
• MW: 277.408299684525
• CID: 378250
• PubChem ID: 186718

1H-[1,2,4]Triazolo[1,2-a]pyridazine-1,3(2H)-dithione,tetrahydro-2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,4]Triazolo[1,2-a]pyridazine-1,3(2H)-dithione,tetrahydro-2-(3-methylphenyl)-
• 2-(3-methylphenyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,2-a]pyridazine-1,3-dithione
• 58745-05-4
• 1h-(1,2,4)triazolo(1,2-a)pyridazine-1,3(2h)-dithione, 2-(3-methylphenyl)tetrahydro-
• SCHEMBL11362628
• DTXSID40207475

• Inchi： InChI=1S/C13H15N3S2/c1-10-5-4-6-11(9-10)16-12(17)14-7-2-3-8-15(14)13(16)18/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： JRLPRADTSUZUIL-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)N2C(=S)N3CCCCN3C2=S

Computed Properties

• Exact Mass: 277.07095
• Monoisotopic Mass: 277.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.758
• PSA: 9.72